Cas no 10229-63-7 (N-ethyl-1-phenylmethanimine Oxide)

N-ethyl-1-phenylmethanimine Oxide structure
10229-63-7 structure
Product Name:N-ethyl-1-phenylmethanimine Oxide
CAS No:10229-63-7
MF:C9H11NO
MW:149.189742326736
CID:1132382
PubChem ID:71355793
Update Time:2025-04-20

N-ethyl-1-phenylmethanimine Oxide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-1-phenylmethanimine Oxide
    • CTK0G7678
    • Aethyl-benzyliden-aminoxyd
    • Ethanamine, N-(phenylmethylene)-, N-oxide
    • (Z)-N-benzylideneethanamine oxide
    • (Z)-N-ethylbenzylideneamine N-oxide
    • N-benzylideneethylamine N-oxide
    • CTK0G7678; Aethyl-benzyliden-aminoxyd; Ethanamine, N-(phenylmethylene)-, N-oxide; (Z)-N-benzylideneethanamine oxide; (Z)-N-ethylbenzylideneamine N-oxide; N-benzylideneethylamine N-oxide;
    • N-Ethyl(phenyl)methanimine N-oxide
    • 10229-63-7
    • DTXSID70780049
    • Inchi: 1S/C9H11NO/c1-2-10(11)8-9-6-4-3-5-7-9/h3-8H,2H2,1H3
    • InChI Key: KQXUDDURHJGYCH-UHFFFAOYSA-N
    • SMILES: [O-][N+](=CC1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 28.8Ų

Experimental Properties

  • PSA: 28.75000
  • LogP: 2.15890
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